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Compound of Interest

Compound Name:
1-(Methoxymethyl)-4-

(trifluoromethyl)benzene

Cat. No.: B125689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-
(methoxymethyl)-4-(trifluoromethyl)benzene in organic synthesis. This versatile reagent

serves as a key building block for introducing the 4-(trifluoromethyl)benzyl moiety into a variety

of molecular scaffolds, a common strategy in medicinal chemistry to enhance metabolic

stability and binding affinity.[1][2]

Introduction to 1-(Methoxymethyl)-4-
(trifluoromethyl)benzene
1-(Methoxymethyl)-4-(trifluoromethyl)benzene is a fluorinated organic compound with the

chemical formula C₉H₉F₃O.[3] While not as commonly documented as other trifluoromethylated

reagents, its structure offers unique synthetic utility. The methoxymethyl ether acts as a stable

protecting group for the benzylic alcohol, which can be deprotected under specific conditions to

liberate the reactive benzyl alcohol or converted to other functional groups. The presence of the

trifluoromethyl group at the para position significantly influences the electronic properties of the

benzene ring, making it a valuable synthon in the development of pharmaceuticals and

agrochemicals.[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

